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Compound of Interest

Compound Name: Dirhodium trisulphite

Cat. No.: B15176165 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

Introduction
Dirhodium trisulphite (Rh₂(SO₃)₃) is an inorganic compound of rhodium in the +3 oxidation

state. Despite its simple stoichiometry, detailed experimental data on its physical and chemical

properties are notably scarce in publicly accessible literature, distinguishing it from its more

extensively studied analogues, dirhodium trisulphide (Rh₂S₃) and dirhodium trisulphate

(Rh₂(SO₄)₃). This guide synthesizes the available information on dirhodium trisulphite, clearly

delineating between experimentally verified data and inferred properties. It also provides a

comparative context with its related sulphide and sulphate counterparts to offer a broader

understanding of rhodium-sulfur compounds.

Core Properties
Much of the specific data for dirhodium trisulphite's physical properties remains

uncharacterized in peer-reviewed literature. The following table summarizes the known and

inferred data.
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Property Value Source/Notes

Molecular Formula Rh₂(SO₃)₃ PubChem[1]

Molar Mass 446.01 g/mol Calculated

CAS Number 80048-77-7

Appearance Inferred to be a crystalline solid

Solubility
Inferred to be likely soluble in

water

Melting Point Not available

Boiling Point Not available

Density Not available

Chemical and Spectroscopic Characteristics
Chemical Reactivity:

Thermal Decomposition: It is predicted that upon heating, dirhodium trisulphite will

decompose.

Oxidation State: The rhodium centers are in the +3 oxidation state.

Spectroscopic Data: While experimental spectra for dirhodium trisulphite are not readily

available, theoretical predictions can be made based on its constituent ions.

Synthesis and Experimental Protocols
Detailed, experimentally validated protocols for the synthesis of pure, isolated dirhodium
trisulphite are not present in the surveyed literature. However, a plausible synthetic route can

be inferred from the general chemistry of rhodium(III) salts and sulfites.

Plausible Synthetic Workflow: Metathesis Reaction

A potential method for the synthesis of dirhodium trisulphite is a metathesis (double

displacement) reaction in an aqueous solution. This would involve reacting a soluble
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rhodium(III) salt, such as rhodium(III) chloride, with a soluble sulfite, such as sodium sulfite.

The presumed insolubility of dirhodium trisulphite in the reaction medium would drive the

reaction to completion, leading to its precipitation.

Plausible Synthesis of Dirhodium Trisulphite
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Plausible synthetic workflow for dirhodium trisulphite.
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Note: This proposed workflow is theoretical and has not been experimentally verified from the

available literature. Researchers attempting this synthesis should proceed with caution and

perform thorough characterization of the resulting product.

Comparative Analysis with Related Rhodium
Compounds
To provide a more comprehensive understanding, it is useful to compare the known properties

of dirhodium trisulphite with those of the better-characterized dirhodium trisulphide and

dirhodium trisulphate.

Compound Formula
Molar Mass (
g/mol )

Appearance
Key
Characteristic
s

Dirhodium

Trisulphite
Rh₂(SO₃)₃ 446.01

Inferred

crystalline solid

Limited data

available.

Dirhodium

Trisulphide
Rh₂S₃ 302.01 Black solid

Insoluble in

water. Prepared

by heating

rhodium and

sulfur.[2][3]

Dirhodium

Trisulphate
Rh₂(SO₄)₃ 494.00

Red-brown

crystalline solid
Soluble in water.

Safety and Handling
Specific Material Safety Data Sheets (MSDS) for dirhodium trisulphite are not readily

available. However, based on safety data for other rhodium(III) compounds and sulfite salts, it

should be handled with care. General safety precautions for rhodium plating solutions, which

may contain related rhodium-sulfur compounds, indicate that they can be corrosive and cause

severe skin burns and eye damage.[4][5] Standard laboratory safety protocols, including the

use of personal protective equipment (gloves, safety glasses, and a lab coat), are essential.

Conclusion
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Dirhodium trisulphite remains a compound with a significant lack of characterization in the

scientific literature. While its basic chemical identity is established, its physical and chemical

properties, as well as reliable methods for its synthesis, are not well-documented. This

technical guide has compiled the available information, highlighting the areas where data is

inferred rather than experimentally confirmed. Further research is required to fully elucidate the

properties of this compound, which may hold potential for applications in catalysis, materials

science, or as a precursor for other rhodium-based materials. Professionals in drug

development and other scientific fields should be aware of the current knowledge gaps before

considering this compound for any application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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